(1S*,5R*)-6-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-3-isonicotinoyl-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-6-(1-cyclopropylpyrrole-2-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-3-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C21H24N4O2/c26-20(16-7-9-22-10-8-16)23-12-15-3-4-18(14-23)25(13-15)21(27)19-2-1-11-24(19)17-5-6-17/h1-2,7-11,15,17-18H,3-6,12-14H2/t15-,18+/m0/s1
• InChI Key: UGTZSQVPWNCCIN-MAUKXSAKSA-N
• Canonical SMILES: C1CC1N2C=CC=C2C(=O)N3CC4CCC3CN(C4)C(=O)C5=CC=NC=C5
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CC=CN3C4CC4)C(=O)C5=CC=NC=C5
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

(1S*,5R*)-6-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-3-isonicotinoyl-3,6-diazabicyclo[3.2.2]nonane is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.18992602 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

If the compound is biologically active, this would involve studying how it interacts with biological systems. This could include its binding to specific receptors, its effect on biological pathways, and any therapeutic effects it might have.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and any precautions that need to be taken while handling it.

Future Directions

This would involve speculating on potential future research directions. This could include potential applications of the compound, modifications that could be made to its structure to improve its properties, and any unanswered questions about its behavior.